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Compound of Interest

Compound Name: 1-Piperidinecarbonyl chloride

Cat. No.: B076833 Get Quote

An In-depth Technical Guide to 1-
Piperidinecarbonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Piperidinecarbonyl chloride, a

key reagent in synthetic chemistry, particularly in the development of novel therapeutic agents.

This document details its chemical properties, structural formula, and significant applications in

medicinal chemistry, supported by experimental insights.

Core Compound Identification
1-Piperidinecarbonyl chloride is a reactive acyl chloride derivative of piperidine. It serves as

a crucial building block for introducing the piperidinecarbonyl moiety into a wide range of

molecular scaffolds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076833?utm_src=pdf-interest
https://www.benchchem.com/product/b076833?utm_src=pdf-body
https://www.benchchem.com/product/b076833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Chemical Name 1-Piperidinecarbonyl chloride

Synonyms N-Chloroformylpiperidine, NSC 50227

CAS Number 13939-69-0

Molecular Formula C₆H₁₀ClNO[1]

Molecular Weight 147.60 g/mol [1]

SMILES String ClC(=O)N1CCCCC1

InChI Key BIFDXOOJPDHKJH-UHFFFAOYSA-N

Physicochemical Properties
A summary of the key physical and chemical properties of 1-Piperidinecarbonyl chloride is

provided below, offering essential data for experimental design and execution.

Property Value

Appearance Colorless to light yellow liquid

Boiling Point 242 °C (lit.)

Density 1.18 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.459 (lit.)

Flash Point 110 °C (230 °F) - closed cup

Solubility
Soluble in organic solvents like ethanol and

ether; relatively insoluble in water.

Structural Formula
The structural formula of 1-Piperidinecarbonyl chloride is characterized by a piperidine ring

attached to a carbonyl chloride group.

Caption: Structural formula of 1-Piperidinecarbonyl chloride.
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Applications in Drug Discovery and Development
1-Piperidinecarbonyl chloride is a versatile reagent employed in the synthesis of a diverse

array of biologically active compounds. Its piperidine moiety is a common scaffold in many

approved drugs, valued for its ability to modulate physicochemical and pharmacokinetic

properties.[2]

Key applications include its use as a reactant in the synthesis of:

Coumarin-based HIV-1 Vpr inhibitors.

Potent chemosensitizers that function as antitumor agents.

Reversible inhibitors of fatty acid amide hydrolase (FAAH), which have therapeutic potential

in pain and inflammation.

Dipeptidyl peptidase 4 (DPP-4) inhibitors for the management of type 2 diabetes.

Bisarylmaleimide glycogen synthase kinase-3 (GSK-3) inhibitors, relevant for

neurodegenerative diseases and bipolar disorder.

Inhibitors of lysosomal acid lipase, offering potential treatments for Niemann-Pick type C

disease.

The following diagram illustrates the role of 1-Piperidinecarbonyl chloride as a synthetic

building block in the development of these therapeutic agents.
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Caption: Synthetic applications of 1-Piperidinecarbonyl chloride.

Experimental Protocol: General Synthesis
While specific reaction conditions are substrate-dependent, a general protocol for the synthesis

of piperidine-containing compounds using a carbonyl chloride precursor can be outlined. The

following is an illustrative example for the synthesis of a related compound, [1,4']bipiperidine-1'-

carbonyl chloride, which demonstrates a common experimental workflow.

Materials:

4-Piperidinopiperidine

Triphosgene

Dichloromethane (DCM)
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Acetonitrile

Potassium carbonate

Hexane

Procedure:

Dissolve triphosgene in dichloromethane.

Slowly add a solution of 4-piperidinopiperidine in dichloromethane to the triphosgene

solution, maintaining the temperature at 20-25 °C for 1-2 hours.

Remove dichloromethane by distillation while subsequently adding acetonitrile.

Continue distillation until the reaction temperature reaches 70 °C to ensure the removal of

dichloromethane and acetonitrile.

Add fresh dichloromethane to the reaction mixture to form a homogeneous slurry.

Add potassium carbonate and stir the mixture for 1-2 hours.

Filter the reaction mixture and concentrate the filtrate.

Slowly add hexane to the concentrate while stirring to precipitate the solid product.

Collect the solid by filtration, wash with hexane, and dry under reduced pressure at

approximately 40 °C.

This general procedure highlights the key steps in utilizing a phosgene-based reagent for the

synthesis of a carbonyl chloride derivative, which is analogous to the reactivity of 1-
Piperidinecarbonyl chloride.

The following diagram visualizes this experimental workflow.
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Caption: General experimental workflow for synthesis.
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Safety Information
1-Piperidinecarbonyl chloride is a corrosive and hazardous substance. Appropriate safety

precautions must be taken during its handling and use. Always consult the Safety Data Sheet

(SDS) before use.

Hazard Codes: C (Corrosive)

Risk Statements: Causes severe skin burns and eye damage.

Safety Statements: Wear suitable protective clothing, gloves, and eye/face protection. In

case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

Personal Protective Equipment (PPE): Faceshields, gloves, goggles, and a suitable

respirator are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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